Cas no 695162-86-8 ((R)-3,3'-Bis(phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate)

(R)-3,3'-Bis(phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate is a chiral binaphthyl-derived phosphoric acid compound, widely utilized as an asymmetric organocatalyst in enantioselective synthesis. Its rigid, axially chiral structure provides excellent stereocontrol, making it valuable for transformations such as Friedel-Crafts alkylations, Mannich reactions, and transfer hydrogenations. The compound’s strong Brønsted acidity and well-defined chiral environment enable high enantioselectivity in C–C and C–X bond-forming reactions. Its stability under various reaction conditions and compatibility with diverse substrates further enhance its utility in pharmaceutical and fine chemical synthesis. This catalyst is particularly favored for its reproducibility and efficiency in producing enantiomerically enriched intermediates.

(R)-3,3'-Bis(phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate structure

695162-86-8 structure

Product Name:(R)-3,3'-Bis(phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate

CAS No:695162-86-8

MF:C₃₂H₂₁O₄P

MW:500.481

MDL:MFCD17676194

CID:2360882

Update Time:2025-08-04

(R)-3,3'-Bis(phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Chemical and Physical Properties

Names and Identifiers

- (R)-3,3'-Bis(phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
- (11bR)-4-Hydroxy-2,6-diphenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
- MDL： MFCD17676194

Experimental Properties

Boiling Point: 755.1℃ at 760 mmHg

(R)-3,3'-Bis(phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0218-50mg	(R)-3,3'-Bis(phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	695162-86-8	98%,99%e.e.	50mg	¥480.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0218-100mg	(R)-3,3'-Bis(phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	695162-86-8	98%,99%e.e.	100mg	¥785.0	2024-07-19
Alichem	A019109624-1g	(11bR)-4-Hydroxy-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine4-oxide	695162-86-8	95%	1g	$1068.20	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-1386-100mg	(R)-3,3'-Bis(phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	695162-86-8	98%,(99%ee)	100mg	2194.0CNY	2021-07-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IR318-200mg	(R)-3,3'-Bis(phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	695162-86-8	97%	200mg	1217.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IR318-50mg	(R)-3,3'-Bis(phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	695162-86-8	97%	50mg	352.0CNY	2021-07-10
abcr	AB491454-100 mg	(11bR)-4-Hydroxy-2,6-diphenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee); .	695162-86-8	98%	100mg	€151.00	2023-06-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R854206-100mg	(11bR)-4-Hydroxy-2,6-diphenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	695162-86-8	≥98%,99%e.e.	100mg	￥1,476.00	2022-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-1386-100mg	(11bR)-4-Hydroxy-2,6-diphenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin,98%,(99%ee)	695162-86-8	98%,(99%ee)	100mg	2194CNY	2021-05-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B90740-100mg	(11bR)\u200b-4-Hydroxy-\u200b2,\u200b6-\u200bdiphenyl-\u200b4-\u200boxide-dinaphtho[2,\u200b1-\u200bd:1',\u200b2'-\u200bf]\u200b[1,\u200b3,\u200b2]\u200bdioxaphosphepin	695162-86-8	98%	100mg	￥768.0	2022-04-28